2-(1H-indol-1-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C20H17N3OS/c24-20(14-23-8-7-16-4-1-2-5-18(16)23)22-12-15-10-17(13-21-11-15)19-6-3-9-25-19/h1-11,13H,12,14H2,(H,22,24)
• InChI Key: ZXNLCXJZLKRXLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CC(=O)NCC3=CC(=CN=C3)C4=CC=CS4
• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol

Description

2-(1H-indol-1-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as L-732,138 and is a selective antagonist of the neurotensin receptor, which plays a crucial role in the regulation of various physiological processes.

Scientific Research Applications

Scientific Research Applications

1. Understanding Carcinogenicity and Mutagenicity

Research on thiophene analogs of carcinogens, such as benzidine and 4-aminobiphenyl, has provided insights into the structural requirements for carcinogenicity and mutagenicity. Studies evaluating these thiophene analogs, including compounds with acetamide groups, in in vitro assays such as the Ames test and the cell-transformation assay, have helped elucidate their potential carcinogenic risks. This type of research is crucial for assessing environmental and pharmaceutical safety (Ashby et al., 1978).

2. Pharmacological Implications

The pharmacological activities of acetamide and its derivatives, including analgesic and antipyretic effects, have been extensively reviewed. These studies contribute to our understanding of the bioactivity of acetamide derivatives and their utility in therapeutic applications, such as pain and fever management (Kennedy, 2001).

3. Environmental and Water Safety

Research on the environmental presence and toxicity of acetaminophen, a well-known acetamide derivative, underscores the importance of monitoring and treating pharmaceutical contaminants in water. This research highlights the environmental impact of acetamide derivatives and the necessity for effective water treatment solutions to mitigate their presence in natural water bodies (Vo et al., 2019).

4. Metabolic Pathways and Toxicity

Understanding the metabolism of related compounds, such as paracetamol (acetaminophen), offers insights into the metabolic pathways, potential toxicities, and therapeutic mechanisms of acetamide derivatives. This knowledge is critical for predicting drug interactions, side effects, and optimizing dosing regimens to maximize therapeutic benefits while minimizing risks (Zhao & Pickering, 2011).